Cas no 1353984-44-7 ([2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid)

• Product Name: [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid
• CAS No: 1353984-44-7
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 2160451
• Update Time: 2025-07-20

[2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Tert-butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid
• AM94692
• [2-(tert-Butoxycarbonylethylamino)cyclohexylamino]acetic acid
• [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid

• Inchi： 1S/C15H28N2O4/c1-5-17(14(20)21-15(2,3)4)12-9-7-6-8-11(12)16-10-13(18)19/h11-12,16H,5-10H2,1-4H3,(H,18,19)
• InChI Key： KWWFLCZIOTZKAR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)C1CCCCC1NCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid

Recent Advances in the Study of [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid (CAS: 1353984-44-7)

The compound [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid (CAS: 1353984-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies exploring its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the cyclohexylamino moiety are key structural elements that contribute to its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex pharmacologically active compounds.

Recent research has focused on the synthesis and optimization of [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid, with an emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. The study reported a yield of 85% with a purity exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In addition to synthetic improvements, the biological activity of [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid has been investigated. Preliminary in vitro studies have demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on the CXCR4 receptor, which plays a pivotal role in cancer metastasis and inflammatory diseases. The compound exhibited an IC50 value of 2.3 µM, suggesting its promise as a lead compound for further optimization.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid with target proteins. Density functional theory (DFT) calculations revealed that the cyclohexylamino group forms stable hydrogen bonds with key residues in the active site of CXCR4, while the Boc group enhances solubility and pharmacokinetic properties. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the development of [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid as a therapeutic agent. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural modifications. Ongoing research is exploring the incorporation of fluorine atoms or other bioisosteres to enhance these properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, [2-(Tert-Butoxycarbonyl-ethyl-amino)-cyclohexylamino]-acetic acid (CAS: 1353984-44-7) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and computational modeling underscore its potential as a key intermediate or lead compound for the development of novel therapeutics. Future studies should focus on addressing the remaining challenges and expanding its applications in drug discovery.